5-butyl-1-(4-chlorophenyl)-4-[(1-methyl-1H-pyrazol-4-yl)carbonyl]-2-piperazinone

• IUPAC Name: 5-butyl-1-(4-chlorophenyl)-4-(1-methylpyrazole-4-carbonyl)piperazin-2-one
• InChI: InChI=1S/C19H23ClN4O2/c1-3-4-5-17-12-23(16-8-6-15(20)7-9-16)18(25)13-24(17)19(26)14-10-21-22(2)11-14/h6-11,17H,3-5,12-13H2,1-2H3
• InChI Key: SDJNAGWZCCWYIE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CN(C(=O)CN1C(=O)C2=CN(N=C2)C)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H23ClN4O2
• Molecular Weight: 374.9 g/mol

Description

5-butyl-1-(4-chlorophenyl)-4-[(1-methyl-1H-pyrazol-4-yl)carbonyl]-2-piperazinone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties that make it a valuable tool in various fields of research, including biochemistry, pharmacology, and neuroscience. In

Scientific Research Applications

Molecular Interactions and Conformational Analysis

Research has delved into the molecular interactions of similar compounds with specific receptors, such as the CB1 cannabinoid receptor. For example, studies on the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) have provided insights into its conformational behavior and binding interactions, contributing to the development of unified pharmacophore models for CB1 receptor ligands (Shim et al., 2002).

Synthesis and Characterization of Derivatives

Several studies have focused on the synthesis and structural characterization of novel derivatives containing the piperazine moiety, demonstrating the versatility of these compounds in generating a wide array of biologically active molecules. For instance, novel bis(pyrazole-benzofuran) hybrids with piperazine linkers have shown potent antibacterial efficacies against various bacterial strains (Mekky & Sanad, 2020).

Biological Activities and Applications

The biological activities of these compounds, such as antimicrobial, anticancer, and enzyme inhibition effects, have been a significant focus of research. For example, derivatives have been evaluated for their in vitro antibacterial and cytotoxic activities, revealing some compounds with high efficacy against specific bacterial strains and cancer cell lines, indicating their potential in therapeutic applications (Bektaş et al., 2010).

Antagonistic Activities and Receptor Binding

The study of these compounds' antagonistic activities, particularly in relation to cannabinoid receptors, has shed light on their potential for mitigating the effects of cannabinoids. This includes research on compounds like SR141716A, demonstrating its inverse agonist activity at the human cannabinoid CB1 receptor, which could have implications for developing treatments for cannabinoid-related disorders (Landsman et al., 1997).